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Compound of Interest

Compound Name: OMS14

Cat. No.: B12377445 Get Quote

An internal investigation into the compound designated OMS14, identified by CAS number

3033806-03-7, has revealed a significant lack of publicly available data. Despite extensive

searches across chemical databases and scientific literature, no substantive information

regarding its discovery, synthesis, mechanism of action, or preclinical/clinical data could be

retrieved. The designation "OMS14" appears to be an internal code, not yet disclosed in the

public domain.

The initial association of "OMS" with Opsoclonus-Myoclonus Syndrome, a rare neurological

disorder, was explored. However, no direct link between the compound OMS14 and the

treatment or study of this syndrome could be established from the available information.

Due to the absence of foundational data, this guide cannot provide the requested detailed

experimental protocols, quantitative data tables, or visualizations of signaling pathways and

experimental workflows.

Further dissemination of technical information on OMS14 is contingent on the release of data

from the originating entity. Researchers and professionals interested in this compound are

advised to monitor for future publications or patent filings that may disclose its chemical

structure, biological activity, and developmental progress.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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